Cas no 38082-89-2 (2,6-Pyridinediamine,3,5-dinitro-N2,N6-bis(2,4,6-trinitrophenyl)-)

• Product Name: 2,6-Pyridinediamine,3,5-dinitro-N2,N6-bis(2,4,6-trinitrophenyl)-
• CAS No: 38082-89-2
• MF: C₁₇H₇N₁₁O₁₆
• MW: 621.30158162117
• CID: 314489
• PubChem ID: 14597089
• Update Time: 2025-04-19

2,6-Pyridinediamine,3,5-dinitro-N2,N6-bis(2,4,6-trinitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,6-Pyridinediamine,3,5-dinitro-N2,N6-bis(2,4,6-trinitrophenyl)-
• PYX
• PYX explosive
• 2,6-Bis(picrylamino)-3,5-dinitropyridine
• 2,6-Pyridinediamine,3,5-dinitro-N,N'-bis(2,4,6-trinitrophenyl)
• 3,5-Dinitro-N,N'-bis(2,4,6-trinitrophenyl)-2,6-pyridinediamine
• Q2094797
• SCHEMBL522546
• 38082-89-2
• 2,6-Pyridinediamine, 3,5-dinitro-N,N'-bis(2,4,6-trinitrophenyl)-
• 2,6-BIS,BIS(PICRYLAMINO)-3,5-DINITROPYRIDINE
• DTXSID6068064
• BRN 0471067
• 2,6-Pyridinediamine, 3,5-dinitro-N2,N6-bis(2,4,6-trinitrophenyl)-
• 3,5-dinitro-2,6-bispicrylamino pyridine
• 3,5-dinitro-2-N,6-N-bis(2,4,6-trinitrophenyl)pyridine-2,6-diamine

• Inchi： 1S/C17H7N11O16/c29-21(30)6-1-8(23(33)34)14(9(2-6)24(35)36)18-16-12(27(41)42)5-13(28(43)44)17(20-16)19-15-10(25(37)38)3-7(22(31)32)4-11(15)26(39)40/h1-5H,(H2,18,19,20)
• InChI Key： YSSXHRVRZWIAKV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC(=C(N=C1NC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])NC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 621.00700
• Monoisotopic Mass: 621.007223
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 44
• Rotatable Bond Count: 4
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 404

Experimental Properties

• Density: 1.5430 (rough estimate)
• Boiling Point: 662.03°C (rough estimate)
• Flash Point: 357.052°C
• Refractive Index: 1.6500 (estimate)
• PSA: 403.51000
• LogP: 8.16600

2,6-Pyridinediamine,3,5-dinitro-N2,N6-bis(2,4,6-trinitrophenyl)- Security Information

• Hazardous Material transportation number：0473
• Hazard Level：1.1A
• HazardClass：1.1A
• Safety Term：1.1A